Methyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate

• CAS RN: 1087792-63-9
• Molecular Formula: C12H18N2O5S
• Molecular Weight: 302.35 g/mol
• IUPAC Name: methyl 2,5-dimethyl-4-piperazin-1-ylsulfonylfuran-3-carboxylate
• InChI: InChI=1S/C12H18N2O5S/c1-8-10(12(15)18-3)11(9(2)19-8)20(16,17)14-6-4-13-5-7-14/h13H,4-7H2,1-3H3
• InChI Key: AUGGYXRPGPQYCZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(O1)C)S(=O)(=O)N2CCNCC2)C(=O)OC

Description

Methyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate is a chemical compound with the following properties:

• CAS Number : 1087792-63-9


• Molecular Weight : 302.35 g/mol


• Molecular Formula : C₁₂H₁₈N₂O₅S


• MDL Number : MFCD11505465

Molecular Structure Analysis

The molecular structure of Methyl 2,5-dimethyl-4-(piperazine-1-sulfonyl)furan-3-carboxylate consists of a furan ring substituted with a methyl group at positions 2 and 5. The piperazine moiety is attached via a sulfonyl group to position 4 of the furan ring.

Chemical Reactions Analysis

The compound may participate in various chemical reactions, such as nucleophilic substitutions, amidation reactions, and cyclizations. Investigating its reactivity and potential transformations would require further experimental studies.

Physical And Chemical Properties Analysis

• Boiling Point : Not specified


• Solubility : Solubility in various solvents would impact its practical applications.


• Stability : Stability under different conditions (temperature, pH, etc.) is crucial for handling and storage.

Safety And Hazards

Safety information, including toxicity, flammability, and environmental impact, should be thoroughly investigated. Consult relevant safety data sheets and regulatory guidelines.

Future Directions

Future research could focus on:

• Biological Activity : Investigating its potential as a drug candidate or bioactive compound.


• Synthetic Modifications : Developing analogs with improved properties.


• Applications : Exploring its use in various fields (e.g., pharmaceuticals, materials science).

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